Cas no 128373-13-7 (1H-Indol-5-yl trifluoromethanesulfonate)

1H-Indol-5-yl trifluoromethanesulfonate is a versatile triflate ester derivative of indole, widely employed as an intermediate in organic synthesis and pharmaceutical research. Its key advantage lies in the reactivity of the trifluoromethanesulfonate (triflate) group, which serves as an excellent leaving group, facilitating efficient cross-coupling reactions such as Suzuki, Stille, or Heck couplings. The indole scaffold is a privileged structure in medicinal chemistry, making this compound valuable for constructing biologically active molecules. The triflate group enhances electrophilicity, enabling selective functionalization at the 5-position of the indole ring. This reagent is particularly useful for introducing complex substituents or constructing heterocyclic systems with high precision. Its stability under inert conditions ensures reliable handling in synthetic workflows.

1H-Indol-5-yl trifluoromethanesulfonate structure

128373-13-7 structure

Product Name:1H-Indol-5-yl trifluoromethanesulfonate

CAS No:128373-13-7

MF:C₉H₆F₃NO₃S

MW:265.209051609039

CID:1081739

PubChem ID:14657658

Update Time:2025-05-28

1H-Indol-5-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

- 1H-Indol-5-yl trifluoromethanesulfonate
- 5-(trifluoromethylsulfonyloxy)indole
- 5-indolyl triflate
- 5-indolyl trifluoromethanesulfonate
- Methanesulfonic acid,trifluoro-,1H-indol-5-yl ester
- SCHEMBL3946952
- DB-407746
- 1H-Indol-5-yl 1,1,1-trifluoromethanesulfonate
- 1H-Indol-5-yltrifluoromethanesulfonate
- A907907
- HS-7518
- DTXSID70562680
- 128373-13-7
- BUGATQSIGUQQSV-UHFFFAOYSA-N
- MDL： MFCD13195357
- Inchi： 1S/C9H6F3NO3S/c10-9(11,12)17(14,15)16-7-1-2-8-6(5-7)3-4-13-8/h1-5,13H
- InChI Key： BUGATQSIGUQQSV-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC2=C(C=CN2)C=1

Computed Properties

Exact Mass: 265.00200
Monoisotopic Mass: 265.00204871g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 376
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 67.5Å²

Experimental Properties

PSA: 67.54000
LogP: 3.47710

1H-Indol-5-yl trifluoromethanesulfonate Security Information

Storage Condition：Sealed in dry,2-8°C

1H-Indol-5-yl trifluoromethanesulfonate Pricemore >>

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Chemenu	CM122233-1g	1H-indol-5-yl trifluoromethanesulfonate	128373-13-7	95%	1g	$320	2021-08-05
Chemenu	CM122233-1g	1H-indol-5-yl trifluoromethanesulfonate	128373-13-7	95%	1g	$310	2024-08-02
Ambeed	A362151-1g	1H-Indol-5-yl trifluoromethanesulfonate	128373-13-7	95+%	1g	$284.0	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1805437-1g	1H-Indol-5-yl trifluoromethanesulfonate	128373-13-7	98%	1g	￥2584.00	2024-08-09